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Compound of Interest

Compound Name: Pyrocatechol monoglucoside

Cat. No.: B1631474

Disclaimer: Direct toxicological data for pyrocatechol monoglucoside is largely unavailable in
peer-reviewed literature and public safety databases. This document provides a
comprehensive safety and toxicity profile based on the available data for its aglycone,
pyrocatechol (also known as catechol), and the general metabolic understanding of phenolic
glycosides. It is intended for researchers, scientists, and drug development professionals.

Executive Summary

Pyrocatechol monoglucoside is a phenolic glycoside. While specific toxicity studies on this
molecule are scarce, its safety profile is intrinsically linked to its aglycone, pyrocatechol. In
biological systems, glycosidic bonds can be cleaved by enzymatic hydrolysis, particularly by -
glucosidases present in various tissues and the gut microbiome. This process would release
pyrocatechol, a compound with a well-documented toxicity profile. Therefore, a thorough
understanding of pyrocatechol's safety is paramount when evaluating pyrocatechol
monoglucoside.

Pyrocatechol is classified as toxic if swallowed or in contact with skin, causes skin and serious
eye irritation, is suspected of causing genetic defects, and may cause cancer[1][2]. The
International Agency for Research on Cancer (IARC) has classified pyrocatechol as a Group
2B carcinogen, meaning it is possibly carcinogenic to humans[3]. This technical guide
summarizes the known toxicity of pyrocatechol and discusses the probable metabolic fate of
pyrocatechol monoglucoside.
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Physicochemical Properties

A summary of the available physicochemical properties for pyrocatechol is provided below. This
information is relevant for understanding its potential absorption and distribution.

Property Value Reference
Molecular Formula C6H602 [3]
Molecular Weight 110.11 g/mol [3]
Appearance Colorless crystalline solid [4]
Water Solubility Soluble [3]
Log P (octanol/water) 0.88 [2]

Metabolism and Bioavailability

The toxicity of pyrocatechol monoglucoside is largely dependent on its conversion to
pyrocatechol. The primary metabolic pathway of concern is the hydrolysis of the glycosidic
bond.

Enzymatic Hydrolysis

B-Glucosidases are enzymes capable of hydrolyzing B-glucosidic bonds. These enzymes are
present in various mammalian tissues and are also produced by the gut microbiota. The
hydrolysis of pyrocatechol monoglucoside would release pyrocatechol and a glucose
molecule.

Hydrolysis Pyrocatechol
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Caption: Proposed metabolic hydrolysis of pyrocatechol monoglucoside.

Absorption, Distribution, Metabolism, and Excretion

(ADME) of Pyrocatechol

Once formed, pyrocatechol is readily absorbed. Its metabolism primarily involves conjugation

reactions, such as glucuronidation and sulfation, to facilitate excretion. However, a portion of

pyrocatechol can undergo oxidation to form reactive intermediates.

Toxicological Profile of Pyrocatechol

The following sections detail the known toxicological effects of pyrocatechol.

Acute Toxicity

Pyrocatechol is classified as toxic by oral and dermal routes of exposure.

Test Species Route Value Reference
LD50 Rat Oral 300 mg/kg [5]
LD50 Rat Dermal 600 mg/kg [5]

Irritation and Sensitization

Pyrocatechol is a known irritant to the skin and eyes.

Effect Observation Reference
Skin Irritation Causes skin irritation. [1]
Eye Irritation Causes serious eye irritation. [1]

. e May cause an allergic skin
Skin Sensitization )
reaction.

[2]

Genotoxicity and Mutagenicity
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Pyrocatechol is suspected of causing genetic defects. In vitro studies have shown that it can
induce gene mutations in mammalian cells[6].

Carcinogenicity

The International Agency for Research on Cancer (IARC) has classified pyrocatechol as a
Group 2B carcinogen, indicating it is possibly carcinogenic to humans[3]. Studies in rats have
shown that oral exposure to pyrocatechol can induce adenocarcinomas in the glandular
stomach[3][6].

Mechanism of Toxicity

The toxicity of pyrocatechol is believed to be mediated by its oxidation to reactive
intermediates, such as ortho-benzoquinone. These reactive species can covalently bind to
cellular macromolecules like DNA and proteins, leading to cellular damage, mutations, and
potentially cancer.
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Caption: Proposed mechanism of pyrocatechol-induced toxicity.

Experimental Protocols

Detailed experimental protocols for the key toxicity studies cited are not available in the
summarized search results. For specific methodologies, researchers should refer to the original
publications. However, a general workflow for assessing the in vitro cytotoxicity of a compound
like pyrocatechol monoglucoside is provided below.
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Caption: General workflow for in vitro cytotoxicity assessment.

Conclusion and Recommendations

There is a significant data gap regarding the specific toxicity of pyrocatechol monoglucoside.
However, based on the well-established toxicity of its aglycone, pyrocatechol, and the high
probability of in vivo hydrolysis, caution is warranted. It is recommended that any safety
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assessment of pyrocatechol monoglucoside considers the toxicological profile of
pyrocatechol.

For drug development professionals, it is crucial to conduct studies to determine the metabolic
fate of pyrocatechol monoglucoside in relevant biological systems. This should include in
vitro metabolism studies using liver microsomes and hepatocytes, as well as in vivo
pharmacokinetic studies to assess the extent of pyrocatechol formation. Furthermore, direct
toxicological testing of pyrocatechol monoglucoside, including acute toxicity, genotoxicity,
and carcinogenicity studies, is necessary to establish a definitive safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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